3-Nitro-2'-formyl-3',4-bithiophene
Description
3-Nitro-2'-formyl-3',4-bithiophene is a bithiophene derivative featuring nitro (-NO₂) and formyl (-CHO) substituents at the 3- and 2'-positions, respectively. Thiophene-based systems are known for their conjugated π-electron systems, which are critical in organic electronics and bioactive molecule design .
Properties
Molecular Formula |
C9H5NO3S2 |
|---|---|
Molecular Weight |
239.3g/mol |
IUPAC Name |
3-(4-nitrothiophen-3-yl)thiophene-2-carbaldehyde |
InChI |
InChI=1S/C9H5NO3S2/c11-3-9-6(1-2-15-9)7-4-14-5-8(7)10(12)13/h1-5H |
InChI Key |
QHTLYWGQFLIBMZ-UHFFFAOYSA-N |
SMILES |
C1=CSC(=C1C2=CSC=C2[N+](=O)[O-])C=O |
Canonical SMILES |
C1=CSC(=C1C2=CSC=C2[N+](=O)[O-])C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analogues
(a) 6-Nitro-2-[4-formyl-3-(substituted phenyl)pyrazol-1-yl]benzothiazoles
- Structure : Benzothiazole core with nitro (position 6) and formyl (position 4) groups.
- Activity : Exhibits antitubercular activity against Mycobacterium tuberculosis H37Rv, with compounds IVh and IVj showing efficacy comparable to standard drugs. This suggests nitro and formyl groups in conjugated systems may enhance bioactivity .
(b) 3-Nitro-2:4'-dihydroxybenzophenone
- Structure: Benzophenone derivative with nitro (meta position) and hydroxyl groups.
- Synthesis: Derived from condensation of m-nitrobenzonitrile with resorcinol. The nitro group’s position influences reactivity, as o-nitrobenzonitrile fails to condense under similar conditions .
- Relevance : Highlights the role of nitro group positioning in directing reactivity and stability, a factor critical for designing 3-nitro-2'-formyl-3',4-bithiophene derivatives .
(c) 3-Nitro-2,4-Dimethylphenol
- Structure: Phenolic compound with nitro and methyl substituents.
- Applications : Used as an analytical reference standard for method validation in drug development (e.g., lidocaine production). Characterized via NMR, mass spectrometry, and HPLC .
Electronic and Reactivity Trends
- Nitro Group : The meta-directing nature of the nitro group (as seen in ) may influence electrophilic substitution patterns in 3-nitro-2'-formyl-3',4-bithiophene, directing further functionalization.
- Formyl Group : The formyl moiety’s reactivity (e.g., participation in condensation or nucleophilic addition) is shared with benzothiazole derivatives in , suggesting utility in creating Schiff bases or hydrazones for drug discovery.
Analytical Characterization
- Techniques: NMR, mass spectrometry, and HPLC (as applied to 3-nitro-2,4-dimethylphenol ) would be essential for characterizing 3-nitro-2'-formyl-3',4-bithiophene, particularly for purity assessment and structural confirmation.
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